Cas no 2229034-32-4 (tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate
• CAS No: 2229034-32-4
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5862489
• PubChem ID: 165650977
• Update Time: 2025-06-15

tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate
• tert-butyl N-{2-[1-(aminomethyl)cyclopropyl]-4-hydroxyphenyl}carbamate
• EN300-1874453
• 2229034-32-4

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(19)17-12-5-4-10(18)8-11(12)15(9-16)6-7-15/h4-5,8,18H,6-7,9,16H2,1-3H3,(H,17,19)
• InChI Key： OOPHYVZHRRYISV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CN)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate (CAS: 2229034-32-4)

The compound tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate (CAS: 2229034-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and hydroxyphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the use of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the aminomethylcyclopropyl group, make it a valuable scaffold for designing compounds with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors targeting specific kinases involved in cancer progression. The study highlighted the compound's ability to modulate kinase activity through allosteric binding, offering a new avenue for therapeutic intervention.

Another significant advancement is the exploration of this compound's role in prodrug design. Researchers have leveraged its hydroxyphenyl carbamate moiety to create prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters showcased the successful application of this strategy in improving the bioavailability and pharmacokinetic profile of a lead anticancer agent. The study underscored the importance of the tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate framework in achieving controlled drug release and enhanced therapeutic outcomes.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. For example, a 2022 study in ACS Chemical Biology described its incorporation into activity-based probes for profiling enzyme activity in live cells. The study revealed that the compound's unique structural attributes enable selective labeling of target enzymes, facilitating the study of their roles in disease pathways. This application highlights the versatility of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate beyond traditional drug development.

Despite these promising developments, challenges remain in optimizing the compound's physicochemical properties and ensuring its safety profile. Ongoing research is focused on addressing these issues through structural modifications and advanced formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed novel derivatives of the compound with improved solubility and metabolic stability, paving the way for further clinical translation.

In conclusion, tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-hydroxyphenyl}carbamate (CAS: 2229034-32-4) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from drug discovery to chemical probes, offering numerous opportunities for innovation. Future research will likely focus on expanding its therapeutic repertoire and overcoming existing limitations, ultimately contributing to the development of next-generation therapeutics.